Cas no 88465-93-4 (2-Propenoic acid, 2-methyl-3-phenylpropyl ester)
88465-93-4 structure
Product Name:2-Propenoic acid, 2-methyl-3-phenylpropyl ester
CAS No:88465-93-4
MF:C13H16O2
MW:204.264944076538
CID:631691
PubChem ID:53978496
Update Time:2025-04-19
2-Propenoic acid, 2-methyl-3-phenylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-3-phenylpropyl ester
- (2-methyl-3-phenylpropyl) prop-2-enoate
- 88465-93-4
- SCHEMBL5467970
- DTXSID80708118
- 2-Methyl-3-phenylpropyl prop-2-enoate
-
- Inchi: 1S/C13H16O2/c1-3-13(14)15-10-11(2)9-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3
- InChI Key: JWPZVHKYNZBBOW-UHFFFAOYSA-N
- SMILES: O(C(C=C)=O)CC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 2-methyl-3-phenylpropyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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